Cas no 1242081-87-3 (Benzenepropanoic acid, 4-cyano-, butyl ester)

• Product Name: Benzenepropanoic acid, 4-cyano-, butyl ester
• CAS No: 1242081-87-3
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6641111
• Update Time: 2024-01-29

Benzenepropanoic acid, 4-cyano-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-cyano-, butyl ester

• Inchi： 1S/C14H17NO2/c1-2-3-10-17-14(16)9-8-12-4-6-13(11-15)7-5-12/h4-7H,2-3,8-10H2,1H3
• InChI Key： GWXBCUYGZHGJCI-UHFFFAOYSA-N
• SMILES： C1(CCC(OCCCC)=O)=CC=C(C#N)C=C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 351.1±25.0 °C(Predicted)